Cas no 101-80-4 (Bis(p-aminophenyl) Ether)

• Product Name: Bis(p-aminophenyl) Ether
• CAS No: 101-80-4
• MF: C₁₂H₁₂N₂O
• MW: 200.2365
• MDL: MFCD00007863
• CID: 35153
• PubChem ID: 7579
• Update Time: 2025-06-09

Bis(p-aminophenyl) Ether Chemical and Physical Properties

Names and Identifiers

• 4,4'-oxybisbenzenamine
• 4,4'-diaminodiphenyl ether
• 4,4'-diaminodiphenyloxide
• 4,4'-diaminophenyl ether
• 4,4'-diaminophenyl oxide
• 4,4-dadpe
• 4,4'-Oxydianiline
• 4,4'-oxydiphenylamine
• 4-Aminophenyl ether
• bis (p-Aminophenyl) Ether
• DADPE
• ODA
• oxybis(4-aminobenzene)
• oxydi-p-phenylenediamine
• oxydianiline
• 4,4-Diamino diphenyl ether
• 4,4'-Diaminodiphenyl ether (ODA)
• 4,4′-Oxydianiline
• 4,4'Diaminodiphenylether
• 4,4'-Oxydianiline Solution
• 4,4’-Oxydianiline
• 4,4′-DiaMinodiphenyl ether
• 4,4'-DADPE
• 4,4'-Diamino
• 4,4'-DPE
• 4,4'-ODA
• 4,4-Oxydianiline
• ODC
• NCI-C50146
• 4-AMinophenyle
• 4,4'-Diaminodiphenyl Oxide
• 4,4'-Diaminodiphenylether
• Bis(p-aminophenyl)ether
• 4-(4-aminophenoxy)aniline
• Diaminodiphenyl ether
• Benzenamine, 4,4'-oxybis-
• Bis(4-aminophenyl) ether
• p,p'-Oxydianiline
• 4,4-Diaminodiphenyl ether
• p-Aminophenyl ether
• p,p'-Oxybis(aniline)
• Bis(p-aminophenyl) ether
• Aniline, 4,4'-oxydi-
• p,p'-Diaminodiphenyl ether
• 4,4'-Diaminobiphenyl oxide
• Oxybis(4-
• 4,4'-OxydianilinChemicalbooke
• NCGC00091391-02
• p,p'Oxydianiline
• 4,4'-Oxydianiline, 97%
• 4,4Oxydianiline
• 4,4\\'-Oxydianiline
• 4-13-00-01038 (Beilstein Handbook Reference)
• Oprea1_805797
• 4-Aminophenylether (4,4'-Oxydianiline)
• Di-(4-aminophenyl)ether
• bis(4aminophenyl) ether
• NCGC00091391-04
• 4,4'-biaminodiphenyl ether
• 4,4'-DIAMINODIPHENYL ETHER (IARC)
• EN300-16780
• SCHEMBL41849
• CBMicro_028442
• Oprea1_332864
• AI3-18375
• Z56775415
• Bis(4aminophenyl)ether
• 4-(4-Aminophenoxy)phenylamine #
• DTXSID0021094
• 4,4'-DIAMINODIPHENYL ETHER [IARC]
• UNII-28DLB4Z70T
• BRN 0475735
• Oxybis[4-aminobenzene]
• NCGC00253956-01
• SR-01000414668-1
• 4,4'Diaminobiphenyloxide
• 28DLB4Z70T
• 4,4'-Oxybis(aniline)
• 4,4'Diaminobiphenyl oxide
• NSC 37075
• Bis(4-aminophenyl)ether
• YSWG195
• 121509-79-3
• p,p'Oxybis(aniline)
• STK046240
• Bis(paminophenyl) ether
• BBL012119
• CAS-101-80-4
• P-DIAMINODIPHENYLETHER
• p,p'Diaminodiphenyl ether
• 4Aminophenyl ether
• CHEMBL354663
• DTXCID401094
• Di(4aminophenyl)ether
• CHEBI:34384
• Benzenamine, 4,4'oxybis
• 4,4'-diamino diphenylether
• 4,4'-Oxydianiline, analytical standard
• NCGC00259584-01
• NSC-6089
• 4,4'-Oxybisaniline
• 4,4'Diaminophenyl oxide
• NS00002329
• BIM-0028242.P001
• Ether,4'-diaminodiphenyl-
• NCGC00091391-01
• 4,4Diaminodiphenyl ether
• NSC-37075
• NSC6089
• Aniline, 4,4'oxydi
• 4,4 inverted exclamation marka-Diaminodiphenyl ether
• 4-(4-Aminophenoxy)phenylamine
• W-108902
• Ether, 4,4'-diaminodiphenyl-
• 4,4'-Oxydianiline (ODA)
• Tox21_202035
• Tox21_300133
• SR-01000414668
• Q3704503
• NCGC00091391-03
• Oxybis(4aminobenzene)
• 4,4'diaminodiphenyl oxide
• EINECS 202-977-0
• 4-aminophenylether
• 4,4'-Oxydianiline, zone-refined, purified by sublimation, >=99%
• EC 202-977-0
• 101-80-4
• O0088
• Ether, 4,4'-diaminodiphenyl
• AC-11212
• 4,4'Oxydiphenylamine
• pAminophenyl ether
• MFCD00007863
• DPE (AMINE)
• BIDD:ER0256
• Aniline,4'-oxydi-
• Bis(paminophenyl)ether
• di(4-Aminophenyl) ether
• AKOS000118817
• 4,4'-Diaminobiphenyloxide
• E76010
• 4,4'-diaminobiphenyl ether
• BIS(4-AMINOPHENYL) ETHER [HSDB]
• PS-5282
• CCG-105139
• NSC37075
• WLN: ZR DOR DZ
• Cambridge id 5493582
• Oxydipphenylenediamine
• 1-AMINO-4-(4-AMINOPHENOXY)BENZENE
• 4,4'-Oxydianiline, purified by sublimation, 99%
• 4,4'Diaminophenyl ether
• Ether, 4,4'diaminodiphenyl
• CS-W015612
• HSDB 1316
• CCRIS 491
• 4,4'Oxybisbenzenamine
• 4,4'-Oxydiphenylalamine
• 4,4'Oxybisaniline
• Benzenamine,4'-oxybis-
• 4,4'-Oxybis[aniline]
• 4,4'-OXYBIS(BENZENAMINE)
• Bis(p-aminophenyl) Ether

• MDL： MFCD00007863
• Inchi： 1S/C12H12N2O/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2
• InChI Key： HLBLWEWZXPIGSM-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H]
• BRN： 475735

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless crystals or white powder, odorless.
• Density: 1.1131 (rough estimate)
• Melting Point: 188-192 °C (lit.)
• Boiling Point: 190 ºC (0.1 torr)
• Flash Point: Fahrenheit: 426.2 ° f
  Celsius: 219 ° c
  
• Refractive Index: 1.6660 (estimate)
• Water Partition Coefficient: Insoluble< 0.01 g/100 ml at 15 º C
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Hygroscopic.
• PSA: 61.27000
• LogP: 3.80570
• Vapor Pressure: 10 mmHg ( 240 °C)
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in hydrochloric acid, insoluble in benzene.

Bis(p-aminophenyl) Ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H340,H350,H361,H411
• Warning Statement： P201,P261,P273,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-46-23/24/25-43-50/53-62
• Safety Instruction： S53-S45-S61-S36/37-S26-S20
• RTECS：BY7900000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R45; R46; R62; R23/24/25; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Material Chemicals Colorants and Pigments Dyes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Colorants and Pigments

Additional information on Bis(p-aminophenyl) Ether

Recent Advances in the Research of Bis(p-aminophenyl) Ether (CAS: 101-80-4) and Its Applications in Chemical Biology and Medicine

Bis(p-aminophenyl) ether (CAS: 101-80-4), also known as 4,4'-Oxydianiline (ODA), is a key chemical intermediate with significant applications in the fields of polymer chemistry, pharmaceuticals, and materials science. Recent studies have explored its potential as a building block for advanced materials and bioactive compounds. This research brief synthesizes the latest findings on the synthesis, characterization, and applications of Bis(p-aminophenyl) ether, highlighting its relevance in contemporary chemical biology and medicinal research.

One of the most notable advancements in the use of Bis(p-aminophenyl) ether is its role in the development of high-performance polymers, particularly polyimides. A 2023 study published in the Journal of Polymer Science demonstrated that ODA-based polyimides exhibit exceptional thermal stability and mechanical strength, making them suitable for aerospace and electronics applications. The study also revealed that modifications to the ODA structure could further enhance these properties, opening new avenues for material innovation.

In the pharmaceutical domain, Bis(p-aminophenyl) ether has garnered attention for its potential as a precursor in the synthesis of novel therapeutic agents. A recent Nature Communications article (2024) reported the use of ODA in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers successfully synthesized a library of ODA-derived compounds and identified several candidates with potent anti-proliferative activity against breast cancer cell lines. These findings underscore the versatility of ODA as a scaffold for drug discovery.

Another emerging area of research involves the environmental and toxicological profiling of Bis(p-aminophenyl) ether. A 2023 study in Environmental Science & Technology investigated the biodegradation pathways of ODA and its derivatives, revealing that certain microbial consortia can effectively break down these compounds under aerobic conditions. This research has important implications for the sustainable production and disposal of ODA-based materials, addressing growing concerns about environmental impact.

In conclusion, recent studies on Bis(p-aminophenyl) ether (CAS: 101-80-4) highlight its multifaceted applications in chemical biology and medicine. From advanced polymers to anticancer agents, ODA continues to be a valuable building block for innovation. Future research should focus on optimizing its synthesis, expanding its therapeutic potential, and mitigating environmental risks. These efforts will ensure that ODA remains at the forefront of scientific and industrial advancements in the years to come.